Cas no 2229091-45-4 (3-(azetidin-3-yl)methyl-2-chloroquinoline)

• Product Name: 3-(azetidin-3-yl)methyl-2-chloroquinoline
• CAS No: 2229091-45-4
• MF: C₁₃H₁₃ClN₂
• MW: 232.708721876144
• CID: 5923148
• PubChem ID: 165798282
• Update Time: 2025-05-20

3-(azetidin-3-yl)methyl-2-chloroquinoline Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-3-yl)methyl-2-chloroquinoline
• 2229091-45-4
• 3-[(azetidin-3-yl)methyl]-2-chloroquinoline
• EN300-1993576

• Inchi： 1S/C13H13ClN2/c14-13-11(5-9-7-15-8-9)6-10-3-1-2-4-12(10)16-13/h1-4,6,9,15H,5,7-8H2
• InChI Key： WAAXVYAJPSZUPQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2C=CC=CC=2N=1)CC1CNC1

Computed Properties

• Exact Mass: 232.0767261g/mol
• Monoisotopic Mass: 232.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 24.9Ų

Additional information on 3-(azetidin-3-yl)methyl-2-chloroquinoline

3-(Azetidin-3-yl)methyl-2-chloroquinoline: A Comprehensive Overview

3-(Azetidin-3-yl)methyl-2-chloroquinoline, also known by its CAS number 2229091-45-4, is a structurally complex heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of a quinoline ring system and an azetidine moiety, which contributes to its diverse chemical properties and potential applications. The molecule's structure, with the azetidine group attached to the quinoline ring via a methyl linker, makes it a promising candidate for various research and industrial purposes.

The quinoline core of this compound is a well-known aromatic heterocycle that has been extensively studied for its biological activity. The substitution pattern of the molecule, particularly the presence of a chlorine atom at the 2-position of the quinoline ring, plays a crucial role in modulating its chemical reactivity and pharmacokinetic properties. Recent studies have highlighted the importance of such substitutions in enhancing the compound's bioavailability and stability, making it a valuable lead compound in drug discovery.

The azetidine ring, a four-membered saturated heterocycle containing one nitrogen atom, adds another layer of complexity to this molecule. Azetidine derivatives are known for their ability to form stable hydrogen bonds and participate in various non-covalent interactions, which are critical for molecular recognition and binding in biological systems. This feature makes 3-(azetidin-3-yl)methyl-2-chloroquinoline an attractive target for researchers exploring novel therapeutic agents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These methods not only improve the yield and purity of the compound but also pave the way for large-scale production, which is essential for its potential commercial applications.

In terms of biological activity, 3-(azetidin-3-yl)methyl-2-chloroquinoline has shown promising results in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as an anticancer agent by selectively inhibiting key enzymes involved in tumor progression. Additionally, its antiviral properties have been explored in the context of emerging viral pathogens, highlighting its versatility as a multi-targeted therapeutic agent.

The structural flexibility of this compound also lends itself well to further functionalization. Researchers are actively investigating the effects of substituting different groups at various positions on the quinoline and azetidine rings to optimize its pharmacodynamic properties. Such modifications could lead to the development of more potent and selective drug candidates with fewer side effects.

From an environmental standpoint, the synthesis and application of 3-(azetidin-3-yl)methyl-2-chloroquinoline are being evaluated for their sustainability and eco-friendliness. Green chemistry principles are being integrated into its production processes to minimize waste and reduce environmental impact, aligning with global efforts toward sustainable development.

In conclusion, 3-(azetidin-3-yl)methyl-2-chloroquinoline represents a significant advancement in heterocyclic chemistry with broad implications across multiple disciplines. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in future drug discovery and material science innovations.